Cas no 63459-47-2 (Acetic Acid-1-13C-2,2,2-d3)

• Product Name: Acetic Acid-1-13C-2,2,2-d3
• CAS No: 63459-47-2
• MF: C₂H₄O₂
• MW: 65.0692625045776
• CID: 960259
• Update Time: 2025-06-08

Acetic Acid-1-13C-2,2,2-d3 Chemical and Physical Properties

Names and Identifiers

• acetic-1-13c-2-d3 acid-1 h (d)
• Acetic Acid-1-13C-2,2,2-d3
• deuterio 2,2,2-trideuterioacetate
• M-CHLORAMPHENICOL
• Acetic acid-1-13C,d4
• D3]

• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1D3,2+1/hD
• InChI Key： QTBSBXVTEAMEQO-OIFRIMMXSA-N
• SMILES： O([2H])[13C](C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 65.04960
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: liquid
• Density: 1.136 g/mL at 25 °C
• Melting Point: 16.2 °C(lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: 104 °F
• Refractive Index: n20/D 1.3715(lit.)
• PSA: 37.30000
• LogP: 0.09090
• Vapor Pressure: 11.4 mm Hg ( 20 °C)
• Solubility: Not available

Acetic Acid-1-13C-2,2,2-d3 Security Information

• Hazardous Material transportation number：UN 2789 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-35
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• Explosive Limit：16%
• Risk Phrases：R10; R35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Acetic Acid-1-13C-2,2,2-d3

Acetic Acid-1-13C-2,2,2-d3: Applications and Significance in Modern Chemical Research

Acetic Acid-1-13C-2,2,2-d3, a specialized isotope-labeled compound with the CAS number 63459-47-2, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its deuterated and carbon-13 labeled structure, plays a crucial role in various analytical and synthetic applications. The unique isotopic composition of Acetic Acid-1-13C-2,2,2-d3 makes it an invaluable tool for researchers seeking high precision in metabolic studies, drug metabolism analysis, and kinetic studies.

The compound's molecular structure consists of acetic acid where the carboxyl carbon is labeled with carbon-13 (¹³C), and the methyl group is fully deuterated (D₃). This specific labeling pattern enhances the compound's utility in nuclear magnetic resonance (NMR) spectroscopy, providing clear and distinct signals that facilitate accurate structural elucidation and dynamic studies. In recent years, advancements in NMR technology have further amplified the importance of such labeled compounds in understanding complex biological systems.

One of the most prominent applications of Acetic Acid-1-13C-2,2,2-d3 is in metabolic flux analysis. By incorporating this labeled compound into biological systems, researchers can track the flow of metabolites through metabolic pathways with high fidelity. This capability is particularly valuable in studying drug metabolism, where understanding the pathways and rates of transformation can lead to more effective drug design and development. Recent studies have demonstrated its utility in mapping out the metabolic routes of novel therapeutics, providing critical insights into their efficacy and potential side effects.

In addition to metabolic studies, Acetic Acid-1-13C-2,2,2-d3 finds extensive use in enzyme kinetics research. The precise labeling allows for detailed investigation of enzymatic reactions, enabling researchers to determine kinetic parameters with exceptional accuracy. This has been particularly beneficial in the development of enzyme inhibitors and activators, where understanding the interaction mechanisms at a molecular level is paramount. The compound's stability under various experimental conditions further enhances its reliability as a research tool.

The pharmaceutical industry has also leveraged the properties of Acetic Acid-1-13C-2,2,2-d3 in the synthesis of labeled biomolecules. These labeled intermediates are essential for developing radiolabeled probes used in diagnostic imaging and therapeutic applications. The incorporation of carbon-13 and deuterium provides a stable framework that mimics natural biomolecules while offering enhanced detectability through NMR or mass spectrometry techniques. This has opened new avenues in personalized medicine, where tailored therapeutic agents can be designed for individual patients.

Recent breakthroughs in synthetic chemistry have further expanded the applications of Acetic Acid-1-13C-2,2,2-d3. Researchers have developed novel synthetic routes that improve yield and purity, making it more accessible for large-scale applications. These advancements have been instrumental in producing complex labeled molecules that were previously difficult to obtain. As a result, the compound is now widely used in academic and industrial research settings alike.

The environmental impact of using labeled compounds like Acetic Acid-1-13C-2,2,2-d3 is another area of growing interest. Unlike traditional tracers that may pose environmental risks upon degradation or accumulation, these isotopically labeled compounds are designed to be biologically inert once incorporated into metabolic pathways. This ensures that they do not interfere with natural ecosystems while still providing valuable data for research purposes. Such environmentally conscious approaches align with broader efforts to promote sustainable scientific practices.

In conclusion, Acetic Acid-1-13C-2,2,2-d3, with its CAS number 63459-47-2, represents a cornerstone in modern chemical research. Its unique isotopic composition makes it an indispensable tool for metabolic studies, enzyme kinetics research, and pharmaceutical development. As research methodologies continue to evolve，the demand for high-quality labeled compounds like this one is expected to grow exponentially. The ongoing advancements in synthetic chemistry and analytical techniques will further enhance its utility，ensuring its continued relevance in scientific exploration.